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Introduction
Celestolide (4-acetyl-6-tert-butyl-1,1-dimethylindan) is a synthetic polycyclic musk fragrance

ingredient used in a variety of personal care and household products. Due to its widespread

use and subsequent release into aquatic environments through wastewater treatment plant

effluents, there is a growing interest in understanding its potential for bioaccumulation in

aquatic organisms. This technical guide provides a comprehensive overview of the

bioaccumulation potential of Celestolide and structurally similar polycyclic musks, summarizing

key quantitative data, detailing experimental protocols, and illustrating relevant biological and

experimental pathways. Given the limited publicly available data specifically for Celestolide,

this guide incorporates data from its close structural analogues, Galaxolide (HHCB) and

Tonalide (AHTN), to provide a robust assessment.

Physicochemical Properties and Bioaccumulation
Potential
Celestolide is characterized by its low water solubility and high lipophilicity, properties that

suggest a potential for bioaccumulation in the fatty tissues of aquatic organisms. The octanol-

water partition coefficient (log K_ow_) is a key indicator of a substance's bioaccumulation

potential. A high log K_ow_ value generally correlates with a higher propensity to accumulate in

lipids.
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Table 1: Physicochemical Properties of Celestolide and Related Polycyclic Musks

Compound
Chemical
Formula

Molecular
Weight (
g/mol )

Water
Solubility
(mg/L)

log K_ow_ Reference

Celestolide C₁₇H₂₄O 244.38 0.28 5.3

Galaxolide

(HHCB)
C₁₈H₂₆O 258.40 1.76 5.9

Tonalide

(AHTN)
C₁₈H₂₆O 258.40 1.25 5.7 [1]

Quantitative Bioaccumulation Data
The bioconcentration factor (BCF) is the most common metric used to quantify the

bioaccumulation potential of a substance from water. It is the ratio of the concentration of a

chemical in an organism to the concentration in the surrounding water at steady state. The

following tables summarize the available BCF data for polycyclic musks in fish.

Table 2: Bioconcentration Factors (BCF) for Galaxolide (HHCB) in Bluegill Sunfish (Lepomis

macrochirus)
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Tissue
BCF (L/kg wet
weight)

Test
Concentration
(µg/L)

Exposure
Duration
(days)

Reference

Whole Body 1584 1.0 28

Whole Body 1638 10.0 28

Edible Tissue 1059 1.0 28

Edible Tissue 1092 10.0 28

Non-edible

Tissue
2390 1.0 28

Non-edible

Tissue
2465 10.0 28

Table 3: Bioconcentration Factors (BCF) for Tonalide (AHTN) in Bluegill Sunfish (Lepomis

macrochirus)

Tissue
BCF (L/kg wet
weight)

Test
Concentration
(µg/L)

Exposure
Duration
(days)

Reference

Whole Body 597 Not Specified 28 [1]

Edible Tissue 258 Not Specified 28 [1]

Non-edible

Tissue
845 Not Specified 28 [1]

At present, specific uptake (k₁) and depuration (k₂) rate constants for Celestolide are not

readily available in the public domain. However, a study on Galaxolide (HHCB) in bluegill

sunfish estimated a metabolite turnover rate of 38-50% per day, indicating active metabolism

and excretion of the compound.[2]

Experimental Protocols
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Bioaccumulation studies in aquatic organisms are typically conducted following standardized

guidelines, such as the OECD Test Guideline 305 (Bioaccumulation in Fish: Aqueous and

Dietary Exposure).[3][4]

OECD 305: Bioaccumulation in Fish - Aqueous Exposure
Test
This test is designed to determine the bioconcentration factor (BCF) of a chemical in fish

exposed to the substance in water.

1. Test Organism:

A species with a low fat content is preferred, such as the Bluegill Sunfish (Lepomis

macrochirus) or Rainbow Trout (Oncorhynchus mykiss).

Fish should be healthy, disease-free, and acclimated to the test conditions.

2. Test Substance Preparation:

For poorly water-soluble substances like Celestolide, a solvent or dispersant may be used

to prepare a stock solution. The concentration of the solvent should be minimal and not

affect the test organisms.

3. Experimental Design:

The test consists of two phases: an uptake phase and a depuration phase.

Uptake Phase: Fish are exposed to a constant, sublethal concentration of the test substance

in a flow-through system for a period sufficient to reach steady-state (typically 28 days).

Water and fish tissue samples are collected at regular intervals to determine the

concentration of the test substance.

Depuration Phase: After the uptake phase, the remaining fish are transferred to clean,

untreated water. Fish tissue samples are collected at intervals to measure the rate of

elimination of the substance.

4. Water Quality Parameters:
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Temperature, pH, dissolved oxygen, and other relevant water quality parameters are

monitored and maintained within a narrow range throughout the test.

5. Analytical Methods:

The concentration of the test substance in water and fish tissue is determined using a

validated analytical method with sufficient sensitivity and specificity. For polycyclic musks,

Gas Chromatography-Mass Spectrometry (GC-MS) is a commonly employed technique.

6. Data Analysis:

The uptake rate constant (k₁), depuration rate constant (k₂), and the kinetic bioconcentration

factor (BCFk = k₁/k₂) are calculated from the concentration data.

The steady-state bioconcentration factor (BCFss) is calculated as the ratio of the

concentration in fish to the concentration in water at steady state.

Mandatory Visualizations
Experimental Workflow for Bioaccumulation Study
(OECD 305)

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b023127?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation Phase

Uptake Phase (28 days)

Depuration Phase

Analysis and Calculation

Acclimation of Test Organisms

Test Substance Stock Solution Preparation

Continuous Exposure to Celestolide

Water and Fish Sampling

Transfer to Clean Water

Chemical Analysis (GC-MS)

Fish Sampling

Calculate k1, k2, and BCF

Click to download full resolution via product page

Figure 1: Experimental workflow for an OECD 305 bioaccumulation study.
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Conceptual Metabolic Pathway of Polycyclic Musks in
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Bioaccumulation Potential of Celestolide in Aquatic
Organisms: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b023127#bioaccumulation-potential-of-celestolide-in-
aquatic-organisms]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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